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Viaspan vs. The Field: A Cost-Effectiveness
Showdown in Organ Preservation
For researchers, scientists, and drug development professionals at the forefront of organ

transplantation and preservation, the choice of preservation fluid is a critical decision impacting

graft viability, patient outcomes, and overall procedural costs. Viaspan™ (also known as

University of Wisconsin solution or UW solution) has long been considered the gold standard in

organ preservation. However, a growing body of evidence suggests that alternative solutions,

such as Custodiol® HTK and Celsior®, may offer comparable efficacy at a reduced cost. This

guide provides an objective comparison of Viaspan against its main competitors, supported by

experimental data, detailed methodologies, and an exploration of the underlying cellular

mechanisms.

At a Glance: Performance and Cost Comparison
The following tables summarize the key quantitative data from various studies comparing

Viaspan, Custodiol HTK, and Celsior.

Table 1: Cost Comparison of Leading Organ
Preservation Solutions
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Preservation Solution Estimated Cost per Liter Notes

Viaspan™ (UW Solution) Higher
Considered the premium-

priced solution.[1]

Custodiol® HTK ~€107 (₹9500)
Preferentially priced compared

to Viaspan.[1][2]

Celsior® Moderate
Positioned between Viaspan

and HTK in terms of cost.

Note: Exact pricing can vary based on region, supplier, and purchase volume. The price for

Custodiol HTK is based on an exchange rate from Indian Rupees to Euros.

Table 2: Clinical Outcome Comparison in Liver
Transplantation
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Outcome
Viaspan™
(UW)

Custodiol®
HTK

Celsior® IGL-1
Key
Findings

3-Year Graft

Survival
75% 69% 73% 75%

A large

European

study found

significantly

lower 3-year

graft survival

with HTK

compared to

UW, IGL-1,

and Celsior.

[3]

1-Year Graft

Survival
83% 75% 85% / 90% -

A multicenter

pilot study

showed

similar 1-year

graft survival

between UW

and Celsior.

[4] Another

study

comparing

Celsior and

HTK reported

a 90% 1-year

graft survival

for Celsior

and 75% for

HTK.[5][6]

Primary Non-

Function

(PNF)

7.8% 1 episode (vs

0 for CEL)

2.4% - A multicenter

pilot study

found a

numerically

lower, though

not
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statistically

significant,

rate of PNF

with Celsior

compared to

UW.[4] A

study

comparing

Celsior and

HTK reported

one episode

of PNF with

HTK and

none with

Celsior.[5][6]

Biliary

Complication

s

Higher

incidence

reported in

some studies

compared to

HTK.

Lower

incidence of

biliary

complications

reported in

some studies.

- -

The

incidence of

biliary

complications

is a

significant

factor in post-

transplant

morbidity.[7]

Table 3: Clinical Outcome Comparison in Kidney
Transplantation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12884193/
https://pubmed.ncbi.nlm.nih.gov/15808630/
https://www.researchgate.net/publication/7926953_Preliminary_results_of_a_clinical_randomized_study_comparing_Celsior_and_HTK_solutions_in_liver_preservation_for_transplantation
https://pubmed.ncbi.nlm.nih.gov/18831481/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Outcome
Viaspan™
(UW)

Custodiol®
HTK

EuroCollins
(EC)

Key Findings

Delayed Graft

Function (DGF)
35.8% - 52.2%

The European

Multicenter Trial

demonstrated a

significantly

lower incidence

of DGF with UW

solution

compared to

EuroCollins

solution.[8]

1-Year Graft

Survival
92% - 86%

The same

multicenter trial

showed a better

1-year graft

survival rate with

UW solution

compared to

EuroCollins.[8]

Deep Dive: Experimental Protocols
To ensure the validity and reproducibility of the comparative data, it is essential to understand

the methodologies employed in these studies. Below is a representative experimental protocol

for a comparative study of organ preservation solutions in a large animal model, such as a pig

liver transplantation model.[9][10][11][12]

Representative Experimental Workflow: Porcine Liver
Transplantation Model
This workflow outlines the key steps in a typical preclinical study to compare the efficacy of

different organ preservation solutions.
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Pre-Operative Phase

Operative Phase

Post-Operative Monitoring

Animal Selection and Preparation
(e.g., Landrace-Great White Hybrid Pigs, 30-40 kg)

Donor Hepatectomy
- Midline laparotomy and sternotomy

- Dissection of major vessels

Acclimatization

In-situ Cold Perfusion
- Catheterization of aorta and portal vein

- Flushing with preservation solution (Viaspan, HTK, or Celsior) at 4°C

Surgical Exposure

Organ Harvest and Storage
- Liver explantation

- Static cold storage at 4°C for a defined period (e.g., 8-12 hours)

Organ Cooling

Recipient Hepatectomy and Implantation
- Orthotopic liver transplantation

- Anastomosis of blood vessels and bile duct

Transplantation

Post-Reperfusion Monitoring (up to 6 days)
- Blood sampling for liver function tests (transaminases, bilirubin)

- Hemodynamic monitoring

Reperfusion

Tissue Analysis
- Liver biopsies for histology

- Analysis of adenine nucleotides and glutathione levels

Data Collection

Outcome Assessment
- Animal survival rates

- Graft function evaluation

Analysis

Click to download full resolution via product page
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Figure 1: A typical experimental workflow for comparing organ preservation solutions in a
porcine liver transplantation model.

Unveiling the Mechanisms: Signaling Pathways in
Organ Preservation
The efficacy of Viaspan and other preservation solutions is rooted in the specific actions of

their components on cellular signaling pathways, which collectively mitigate the detrimental

effects of ischemia and hypothermia.

Allopurinol and the Inhibition of Xanthine Oxidase
During ischemia, ATP is catabolized to hypoxanthine. Upon reperfusion and the reintroduction

of oxygen, the enzyme xanthine oxidase converts hypoxanthine to xanthine and then to uric

acid, a process that generates harmful reactive oxygen species (ROS). Allopurinol, a key

component of Viaspan, acts as a competitive inhibitor of xanthine oxidase, thereby preventing

this burst of ROS and subsequent cellular damage.[13][14][15][16]
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Figure 2: Allopurinol inhibits xanthine oxidase to prevent ROS generation during reperfusion.

Glutathione: The Master Antioxidant's Role
Glutathione is a crucial intracellular antioxidant that directly neutralizes ROS and plays a key

role in cellular detoxification.[17][18][19][20][21] During organ preservation, cellular glutathione

levels can be depleted, rendering the organ more susceptible to oxidative stress upon

reperfusion. Viaspan is supplemented with glutathione to replenish these stores and bolster

the organ's antioxidant defenses.
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Figure 3: Glutathione's role in neutralizing reactive oxygen species to protect cellular
components.

Lactobionate and Raffinose: Guardians Against Cellular
Swelling
A major challenge during cold storage is hypothermia-induced cellular swelling. Lactobionate

and raffinose are large, impermeable molecules included in Viaspan to provide osmotic

support and prevent this edema.[22][23][24][25][26] They remain in the extracellular space,

counteracting the osmotic gradient that would otherwise drive water into the cells.
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Figure 4: Lactobionate and raffinose prevent cellular swelling by maintaining osmotic balance.

Conclusion: A Shifting Landscape in Organ
Preservation
While Viaspan has undoubtedly set a high standard for organ preservation, the landscape is

evolving. Custodiol HTK and Celsior have emerged as viable alternatives, with studies

demonstrating comparable, and in some specific instances, superior outcomes. The significant

cost advantage of solutions like Custodiol HTK presents a compelling argument for their

broader adoption, particularly in healthcare systems facing budgetary constraints.

For researchers and clinicians, the decision of which preservation fluid to use will likely depend

on a variety of factors, including the specific organ being transplanted, the anticipated ischemic

time, and institutional cost-effectiveness analyses. The ongoing development of novel

preservation solutions and techniques, such as machine perfusion, promises to further refine

our ability to maintain organ viability and improve transplant success rates. Continued rigorous,

large-scale comparative studies are essential to guide clinical practice and ensure the best

possible outcomes for transplant recipients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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